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Compound of Interest

Compound Name: Butylphenyl methylpropional, (+)-

Cat. No.: B12648755

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Butylphenyl methylpropional, scientifically known as (2S)-3-(4-tert-butylphenyl)-2-
methylpropanal and commonly referred to by its trade name Lilial®, is a synthetic aromatic
aldehyde.[1][2] For years, it was a widely utilized fragrance ingredient in a vast array of
consumer products, from cosmetics and perfumes to household cleaners, prized for its potent,
fresh, and floral scent reminiscent of lily of the valley.[1][3] However, mounting scientific
evidence regarding its potential for reproductive toxicity has led to significant regulatory
restrictions, including a ban on its use in cosmetic products within the European Union,
effective March 2022.[3][4] This technical guide provides a comprehensive overview of the
chemical properties, structure, and relevant experimental data for (+)-Butylphenyl
methylpropional, intended for an audience of researchers, scientists, and professionals in drug
development.

Chemical Structure and Properties

(+)-Butylphenyl methylpropional is a chiral molecule, with the characteristic floral odor primarily
attributed to the (R)-enantiomer.[1] The commercially available substance is typically a racemic
mixture.[1][5]
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Chemical Identifiers
Identifier Value
IUPAC Name (2S)-3-(4-tert-butylphenyl)-2-methylpropanal[6]

Common Name

(+)-Butylphenyl methylpropional, Lilial[1]

CAS Number

75166-30-2 ((+)-enantiomer)[6]

Molecular Formula

C14H200][6]

INChl=1S/C14H200/c1-11(10-15)9-12-5-7-13(8-

InChl 6-12)14(2,3)4/h5-8,10-11H,9H2,1-
4H3/t11-/mO/s1[6]

InChiKey SDQFDHOLCGWZPU-NSHDSACASA-N[6]

SMILES C--INVALID-LINK--C=0][6]

husicochemical .

Property Value

Molar Mass 204.313 g-mol-1[1]
Appearance Clear viscous liquid[1]
Density 0.94 g/cm?3[1]

Melting Point -20 °C[1]

Boiling Point 275 °C[1]

Solubility in Water

0.045 g/L at 20 °C[1]

log P

4.36[1]

Synthesis

The industrial synthesis of butylphenyl methylpropional is typically achieved through a mixed

aldol condensation reaction between 4-tert-butylbenzaldehyde and propionaldehyde, followed

by a hydrogenation step.[1]
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Chemical Stability

Like many aldehydes, butylphenyl methylpropional is susceptible to oxidation over time, which
can affect its odor profile and potentially lead to the formation of impurities.[1][7] One of the
main oxidation products is lysmerylic acid.[7][8] To mitigate this degradation, antioxidants such
as alpha-tocopherol are often added to commercial preparations.[7]

Experimental Protocols

A critical aspect of studying any chemical compound is the availability of robust analytical
methods for its detection and quantification.

Protocol: Quantification of Butylphenyl Methylpropional
in Cosmetic Cream using GC-MS

This protocol outlines a validated method for determining the concentration of butylphenyl
methylpropional in a complex matrix like a cosmetic cream.[9]

Objective: To quantify the amount of butylphenyl methylpropional in a cosmetic cream sample.

Instrumentation and Materials:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: vf-6ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent

Analytical Standard: Butylphenyl methylpropional (CAS No. 80-54-6)

Internal Standard (1S): 4,4'-Dibromobiphenyl or other suitable non-interfering compound

Solvents: Methyl tert-butyl ether (MTBE, HPLC grade), Ethanol (absolute)

Drying Agent: Anhydrous sodium sulfate

Procedure:

o Standard Preparation:
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o Prepare a stock solution (1000 pg/mL) of the butylphenyl methylpropional analytical
standard in MTBE.

o Create a series of working standard solutions (e.g., 0.1, 0.5, 1, 5, 10 pg/mL) by serial
dilution of the stock solution with MTBE.

o Prepare a stock solution (1000 pg/mL) of the internal standard in MTBE.

o Sample Preparation:

o Accurately weigh approximately 0.5 g of the cosmetic cream sample into a centrifuge tube.

o Add a known amount of the internal standard solution.

o Add 5 mL of ethanol and vortex for 1 minute to disperse the cream.

o Add 5 mL of MTBE and vortex for 2 minutes to extract the analyte.

o Centrifuge at 4000 rpm for 10 minutes.

o Carefully transfer the upper MTBE layer to a clean tube containing anhydrous sodium
sulfate to remove any residual water.

o Transfer the dried extract to a GC vial for analysis.

¢ GC-MS Parameters:

o Injector Temperature: 250 °C

o Injection Volume: 1 pL (Splitless mode)

o Oven Temperature Program:

= |pitial; 60 °C, hold for 2 minutes

» Ramp 1: 3 °C/min to 125 °C

= Ramp 2: 7 °C/min to 230 °C
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= Ramp 3: 20 °C/min to 300 °C, hold for 5 minutes

o Mass Spectrometer Parameters:

lonization Mode: Electron lonization (El) at 70 eV

Acquisition Mode: Selected lon Monitoring (SIM)

Monitored lons (m/z):
» Butylphenyl methylpropional: Quantifier ion - 147, Qualifier ions - 189, 204[9]

» Internal Standard: Determine appropriate ions

MS Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of butylphenyl
methylpropional to the peak area of the internal standard against the concentration of the
working standards.

o Determine the concentration of butylphenyl methylpropional in the sample extract from the
calibration curve.

o Calculate the final concentration in the original cosmetic cream sample, accounting for the
initial sample weight and any dilution factors.

Biological Activity and Signaling Pathways

Recent toxicological studies have focused on the potential endocrine-disrupting and
reproductive effects of butylphenyl methylpropional.

Endocrine Disruption

Some studies have investigated the potential for butylphenyl methylpropional and its
metabolites to interact with hormone receptors. One study found that at a concentration of 50
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UM, neither lilial nor its metabolites were able to activate the NF-kB and NRF2 signaling
pathways in HEK 293 cells.[10] Furthermore, the same study reported that the substance did
not exhibit agonistic activity towards estrogen or androgen receptors in human cell lines
HelLa9903 and MDA-kb2, respectively.[8][10]

Genotoxicity

In terms of genotoxicity, research has indicated that neither butylphenyl methylpropional nor its
metabolites showed mutagenic activity in the HPRT gene mutation test in CHO-K1 cells.[10]
They were also found to be incapable of causing double-strand DNA breaks in CHO-K1 and
HelLa cells.[10]

Skin Sensitization

Butylphenyl methylpropional is recognized as a potential skin allergen and can cause contact
dermatitis in susceptible individuals.[1][11]

Visualizations
Chemical Structure

Caption: Chemical Structure of (+)-Butylphenyl methylpropional

Experimental Workflow: GC-MS Analysis
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Caption: Workflow for GC-MS Quantification
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Caption: Tested Biological Interactions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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